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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

This document provides comprehensive, step-by-step guidance for the safe and compliant

disposal of Clethodim, a selective post-emergence herbicide. The procedures outlined are

intended for researchers, scientists, and drug development professionals to ensure the safe

handling and management of chemical waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to adhere to standard safety protocols.

Proper personal protective equipment (PPE) is mandatory to prevent exposure.

Personal Protective Equipment (PPE): Always wear protective eyewear, a long-sleeved shirt,

long pants, shoes with socks, and chemical-resistant gloves (e.g., barrier laminate or viton ≥

14 mils).[1][2]

Ventilation: Handle Clethodim and its waste in a well-ventilated area.[1]

Emergency Equipment: Ensure an eyewash facility and a safety shower are readily

accessible in the work area.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or using the toilet.[1] Contaminated clothing should be removed immediately and

washed separately from other laundry.
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Improper disposal of excess pesticide is a violation of federal law. Never pour unused

Clethodim down drains, into surface water, or onto the ground.

Step-by-Step Procedure:

Prioritize Use: The most effective disposal method is to use the product entirely according to

its labeled instructions. Avoid mixing more solution than is needed for an application.

On-Site Disposal: If permitted by label instructions, excess pesticide spray, mixture, or

rinsate can be disposed of on-site.

Approved Waste Facility: For unused or unwanted Clethodim concentrate, the primary

disposal method is to take it to an approved hazardous waste disposal facility.

Local Guidance: Contact your state's Pesticide or Environmental Control Agency, the nearest

EPA Regional Office, or your local solid waste management authority for specific guidance

and to locate a designated household hazardous waste collection program.

Disposal of Empty Clethodim Containers
Empty containers are considered hazardous waste until properly cleaned. Never reuse an

empty pesticide container for any other purpose.

This procedure is critical for decontaminating containers prior to disposal.

Initial Draining: Immediately after emptying the container, invert it over the application mix

tank or a collection vessel. Allow it to drain for at least 30 seconds after the flow has been

reduced to a drip.

First Rinse: Fill the container one-quarter (25%) full with water.

Agitation: Securely replace the cap and shake the container vigorously for at least 30

seconds to rinse all interior surfaces.

Rinsate Collection: Pour the rinsate (the rinse water) into the application mix tank for use or

into a designated container for later disposal at an approved facility. Allow the container to

drain for another 30 seconds.
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Repeat: Repeat the rinsing and collection steps (2 through 4) two more times.

Final Preparation: After the final rinse, puncture the container to prevent reuse.

Disposal Options for Cleaned Containers:

Recycling: Offer the clean, dry container for recycling if available. Programs like

drumMUSTER may accept eligible containers.

Landfill/Incineration: If recycling is not an option, dispose of the empty container in a sanitary

landfill or by incineration, as permitted by state and local authorities. If burning is allowed,

stay out of the smoke.

Management and Disposal of Clethodim Spills
Immediate containment and cleanup are essential to prevent environmental contamination and

personnel exposure.

Step-by-Step Spill Response:

Contain the Spill: Stop the source of the spill if it is safe to do so. For large spills, create a

dike around the spill using absorbent or impervious material like clay or sand to prevent it

from spreading.

Absorb Liquid:

Small Spills: Cover and absorb the spill with an inert material such as sand, vermiculite, or

other non-combustible absorbent.

Large Spills: Recover as much free liquid as possible before applying absorbent material.

Collect Waste: Scrape or shovel the absorbed material into a clearly labeled, suitable

container for disposal.

Decontaminate Area: Clean the spill area thoroughly with water.

Collect Wash Water: Use additional absorbent material to pick up the wash liquid and place it

in the disposal container. Minimize the use of water to prevent runoff into sewers or open
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bodies of water.

Dispose of Waste: Dispose of the container with the collected spill material as hazardous

waste through an approved disposal facility.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the safe handling and disposal

of Clethodim.

Parameter Specification Purpose Source(s)

Container Rinsing

Fill container to 20-

25% capacity with

water.

Triple-Rinsing

Protocol

Rinse Agitation Time
Shake for a minimum

of 10-30 seconds.

Triple-Rinsing

Protocol

Post-Rinse Drain Time
Allow to drain for 10-

30 seconds.

Triple-Rinsing

Protocol

Glove

Material/Thickness

Barrier laminate or

Viton ≥ 14 mils.

Personal Protective

Equipment

Reentry Interval (REI) 24 hours.
Worker Protection

After Application

Storage Temperature
5°C to 35°C (41°F to

95°F).

Maintain Product

Integrity

Clethodim Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Clethodim-related waste materials.
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Identify Clethodim Waste Type

Waste Type?

Start

decision_node process_node end_node hazard_node

Can product be used
per label instructions?

Excess Product

Triple-Rinse Container
Following Protocol

Empty Container

Spill Size?

Spill

Use Product According to Label

Yes

Dispose at Approved
Hazardous Waste Facility

No
Recycling
Available?

Container Cleaned

1. Wear full PPE.
2. Absorb with inert material.

3. Collect in a sealed container.

Small

1. Wear full PPE.
2. Dike to contain.

3. Recover liquid, then absorb residue.
4. Collect in a sealed container.

Large

Recycle via Approved Program
(e.g., drumMUSTER)

Yes

Dispose in Sanitary Landfill
or via Incineration

(as per local regulations)

No

Click to download full resolution via product page

Caption: Clethodim Waste Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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